Cas no 1824599-71-4 (Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)-)
Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)-
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- MDL: MFCD26136797
- Inchi: 1S/C9H12FNS/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9H,6,11H2,1H3
- InChI Key: DBBRXICEQQHTJY-UHFFFAOYSA-N
- SMILES: C(C1C=CC(SC)=CC=1)(N)CF
Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-319437-0.05g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 0.05g |
$924.0 | 2023-09-05 | ||
| Enamine | EN300-319437-0.1g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 0.1g |
$968.0 | 2023-09-05 | ||
| Enamine | EN300-319437-0.25g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 0.25g |
$1012.0 | 2023-09-05 | ||
| Enamine | EN300-319437-0.5g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 0.5g |
$1056.0 | 2023-09-05 | ||
| Enamine | EN300-319437-1.0g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-319437-2.5g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 2.5g |
$2155.0 | 2023-09-05 | ||
| Enamine | EN300-319437-5.0g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 5.0g |
$3189.0 | 2023-02-24 | ||
| Enamine | EN300-319437-10.0g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 10.0g |
$4729.0 | 2023-02-24 | ||
| Enamine | EN300-319437-1g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 1g |
$1100.0 | 2023-09-05 | ||
| Enamine | EN300-319437-5g |
2-fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine |
1824599-71-4 | 5g |
$3189.0 | 2023-09-05 |
Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)-
Research Briefing on Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- (CAS: 1824599-71-4)
Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- (CAS: 1824599-71-4) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluoromethyl and methylthio functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The purpose of this research briefing is to provide an up-to-date overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)-, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. The researchers reported a yield of 78% with a purity exceeding 98%, which represents a significant improvement over previous methods. This advancement is crucial for the large-scale production of the compound, which is essential for further preclinical and clinical studies.
In terms of biological activity, Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound selectively inhibits the activity of cyclooxygenase-2 (COX-2) with an IC50 value of 0.45 μM, while showing minimal activity against COX-1. This selectivity is highly desirable for the development of anti-inflammatory drugs with reduced gastrointestinal side effects. Furthermore, the fluoromethyl group was found to enhance the compound's metabolic stability, as evidenced by its prolonged half-life in human liver microsomes.
Another area of interest is the potential application of Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- in targeted drug delivery systems. Researchers at the National Institutes of Health (NIH) have explored its use as a linker molecule in antibody-drug conjugates (ADCs). The compound's unique chemical properties allow for stable conjugation with monoclonal antibodies, while the fluoromethyl group facilitates controlled release of the payload at the target site. Preliminary results from animal studies have shown enhanced tumor targeting and reduced off-target toxicity, making it a promising candidate for cancer therapy.
Despite these promising findings, several challenges remain to be addressed. For instance, the long-term safety profile of Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- has not been fully elucidated, and further toxicological studies are required. Additionally, the compound's pharmacokinetic properties, such as its absorption, distribution, and excretion, need to be thoroughly investigated in vivo. Future research should also explore its potential interactions with other drugs and its stability under various physiological conditions.
In conclusion, Benzenemethanamine, α-(fluoromethyl)-4-(methylthio)- (CAS: 1824599-71-4) represents a promising compound with diverse applications in medicinal chemistry and drug development. Recent advancements in its synthesis, biological activity, and potential therapeutic uses highlight its significance in the field. However, further research is needed to fully understand its safety and efficacy, paving the way for its eventual translation into clinical practice. This research briefing underscores the importance of continued investigation into this compound and its derivatives, which may hold the key to addressing unmet medical needs.
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